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For Researchers, Scientists, and Climate Professionals

This technical guide provides an in-depth analysis of the historical climate data for the Ala-
Archa region, situated in the Tian Shan mountains of Kyrgyzstan. The region, home to the Ala-
Archa National Park, is a critical area for climate research due to its extensive glaciation and
sensitivity to environmental changes. This document summarizes key climatic variables, details
the methodologies for high-altitude climate data collection, and presents a logical workflow for
climate data analysis.

Historical Climate Data

The climate of the Ala-Archa region is continental, characterized by significant diurnal and
seasonal temperature fluctuations. Historical data reveals a trend of increasing temperatures
and changes in precipitation patterns, consistent with broader observations of climate change
in the Tian Shan mountains.

Temperature Records
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Historical temperature data for the Ala-Archa region and the wider Tian Shan area indicate a
warming trend. The following tables summarize available mean, maximum, and minimum
temperature data from various sources. It is important to note that data is often from different
weather stations and time periods, reflecting the challenges of long-term, continuous
monitoring in high-altitude environments.

Table 1: Mean Annual and Monthly Temperatures for Novaya Ala-Archa (Elevation: 1820.83m)

[1]

Month Average High (°C) Average Low (°C) Overall Mean (°C)
January -2.92 -10.68 -6.8
February -1.81 -9.1 -5.46
March 4.88 -2.8 1.04
April 11.17 3.1 7.14
May 15.84 7.6 11.72
June 19.96 11.2 15.58
July 23.64 13.5 18.57
August 22.79 12.3 17.55
September 17.96 7.8 12.88
October 10.88 2.1 6.49
November 3.8 -3.9 -0.05
December -1.9 -8.9 -5.4
Annual 10.26 1.28 6.81

Table 2: Average Monthly Temperatures at Alplager Ala-Archa Weather Station (Elevation:
2100m)[2]
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Month Average Temperature (°C) Notes

Lowest temperatures often in
January -7.5

February
April ~+3.0
May ~+5.0
Warmest month is typically
Summer (Jun-Aug) +12.0
August.
September Often as warm as August.
October ~+3.0

Precipitation Records

Precipitation in the Ala-Archa region is highly dependent on altitude and season, with the
majority occurring in the spring and summer months.[2] Winter precipitation is comparatively
low.[2]

Table 3: Annual and Monthly Precipitation for Novaya Ala-Archa (Elevation: 1820.83m)[1]
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Month Average Precipitation (mm)
January 24.1

February 28.5

March 57.2

April 92.3

May 130.35

June 110.5

July 95.7

August 78.9

September 55.4

October 43.8

November 35.6

December 27.3

Annual ~68.3 (total for year)

Table 4: General Precipitation Patterns in the Ala-Archa Region[2]

Season Precipitation Characteristics
) Relatively low precipitation, approximately 80
Winter _
mm in total.[2]
) Increased precipitation, with more rain and
Spring
snowfall.
Humid, with 17-22 days of precipitation per
Summer i )
month. July sees the maximum rainfall.[2]
Driest season, with September being the driest
Autumn month. Approximately 50 mm of precipitation

over the three months.[2]
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Experimental Protocols

The collection of climate data in high-altitude regions like Ala-Archa requires specialized
methodologies to ensure accuracy and consistency. The primary methods for long-term climate
and glaciological monitoring are detailed below.

High-Altitude Weather Data Collection

Standard meteorological data is collected using automated weather stations (AWS) specifically
designed for harsh mountain environments.

¢ Instrumentation:

o

Thermometers: Triplicate temperature sensors are often used for redundancy and quality
control.[3] These are housed in radiation shields to prevent errors from solar radiation.

o Anemometers: Propeller or cup anemometers measure wind speed and direction. These
may be heated to prevent icing.

o Hygrometers: Measure relative humidity.
o Barometers: Record atmospheric pressure.

o Precipitation Gauges: Tipping bucket rain gauges are common, often with a heating
element to measure the water equivalent of snow.[4]

o Data Logging and Transmission:
o Data is recorded by a data logger at regular intervals (e.g., hourly).

o Data is transmitted wirelessly, often via satellite or cellular networks, to a central database
for analysis.

e Siting:

o Stations are sited in locations that are representative of the surrounding area, avoiding
localized effects from topography.
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o Consideration is given to accessibility for maintenance.

Glacier Mass Balance Measurement

The health of glaciers is a key indicator of climate change. Glacier mass balance, the net gain
or loss of ice over a year, is measured using several methods in the Tian Shan region.

e Glaciological Method:

o

This direct method involves field measurements on the glacier surface.

o Accumulation Measurement: In the upper part of the glacier (accumulation zone), snow
pits are dug at the end of the melt season to measure the thickness and density of the
new snow layer. Stakes are also inserted into the snow to measure accumulation.[5]

o Ablation Measurement: In the lower part of the glacier (ablation zone), stakes are drilled
into the ice. The lowering of the ice surface is measured at these stakes throughout the
melt season to determine the amount of ice l0ss.[5]

o Data Analysis: The point measurements from stakes and snow pits are extrapolated
across the entire glacier surface using area-elevation curves to calculate the total mass
balance.

e Geodetic Method:

o This method compares digital elevation models (DEMs) of the glacier surface from
different time periods.

o Data Acquisition: DEMs can be generated from aerial photography, satellite imagery (e.qg.,
ASTER, GeoEye), or airborne laser scanning (LIDAR).[6]

o Data Analysis: The DEMs are co-registered, and the difference in elevation between the
two periods is calculated for the entire glacier area. This elevation change is then
converted to a water equivalent volume change by assuming an average density for the
ice and snow.

» Hydrological Method:
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o This method estimates the mass balance of a glacierized catchment by solving the water
balance equation.

o Equation: Mass Balance = Precipitation - Runoff - Evapotranspiration

o Data Requirements: Requires accurate measurements of precipitation input into the
catchment and runoff at a gauging station downstream of the glacier. Evapotranspiration is
often estimated using models.

Climate Data Analysis Workflow

The analysis of historical climate data follows a structured workflow to identify trends,
anomalies, and relationships between different climatic variables.
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Caption: A generalized workflow for historical climate data analysis.

This workflow begins with the acquisition of raw data from various sources. This data then
undergoes rigorous quality control and homogenization to ensure its reliability. The cleaned
data is stored in a database and is then used for statistical analysis and to inform climate
models. The results are visualized and disseminated through reports and publications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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